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Abstract

This application note provides a detailed protocol for the quantitative determination of D&C Red
No. 7 concentration using UV-Visible spectrophotometry. D&C Red No. 7, a calcium salt of a
monoazo dye, is widely used as a colorant in drugs and cosmetics. Due to its insolubility in
water, this protocol utilizes N,N-Dimethylformamide (DMF) as a suitable solvent for analysis.
The method is based on Beer-Lambert's law, which establishes a linear relationship between
the absorbance of the dye and its concentration at the wavelength of maximum absorbance
(Amax). This document outlines the necessary procedures for sample preparation,
determination of Amax, creation of a calibration curve, and analysis of unknown samples.

Introduction

D&C Red No. 7 (Cl No. 15850:1) is a synthetic pigment approved for use in various drug and
cosmetic formulations.[1][2] Accurate quantification of this color additive is crucial for quality
control, formulation development, and regulatory compliance. Spectrophotometry offers a rapid,
cost-effective, and reliable method for determining the concentration of chromophoric
substances like D&C Red No. 7.

The primary challenge in the spectrophotometric analysis of D&C Red No. 7 is its insolubility in
agueous solutions. This protocol addresses this issue by employing N,N-Dimethylformamide
(DMF), a polar aprotic solvent capable of dissolving the dye, to prepare solutions suitable for
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analysis. The methodology involves identifying the wavelength of maximum absorbance (Amax)
of D&C Red No. 7 in DMF and subsequently generating a standard calibration curve to quantify
unknown samples.

Experimental Principle

The concentration of D&C Red No. 7 is determined by measuring the absorbance of light at a
specific wavelength, Amax. According to the Beer-Lambert Law, the absorbance (A) of a
solution is directly proportional to the concentration (c) of the absorbing species and the path
length (I) of the light through the solution. The relationship is expressed as:

A= gcl

Where:

A'is the absorbance (unitless)

€ (epsilon) is the molar absorptivity, a constant specific to the substance at a given
wavelength (in L mol=* cm~1)

c is the concentration of the substance (in mol L™1)

| is the path length of the cuvette (typically 1 cm)

By preparing a series of standard solutions with known concentrations and measuring their
corresponding absorbances at Amax, a calibration curve of absorbance versus concentration
can be constructed. The concentration of an unknown sample can then be determined by
measuring its absorbance and interpolating the value from the calibration curve.

Data Presentation

Table 1: Physicochemical Properties of D&C Red No. 7
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Property Value

Cl Name Pigment Red 57:1

Cl Number 15850:1

CAS Number 5281-04-9

Chemical Formula C1sH12CaN206S

Molecular Weight 424.44 g/mol

Solubility In.soluble in wate.r; Soluble in N,N-
Dimethylformamide (DMF)

xmax in DMF To be determined experimentally (typically in the

range of 450-550 nm)

Molar Absorptivity (€) in DMF

To be determined from the slope of the

calibration curve

Table 2: Preparation of D&C Red No. 7 Standard Solutions in DMF
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Volume of

. Final Volume Concentration Absorbance at
Standard Stock Solution
(mL) (mglL) Amax
(mL)
Blank 0 10 0 0.000
Record
1 0.5 10 5
Absorbance
Record
2 1.0 10 10
Absorbance
Record
3 15 10 15
Absorbance
Record
4 2.0 10 20
Absorbance
Record
5 2.5 10 25
Absorbance
] Record
Unknown - - To be determined
Absorbance

(Note: The concentration range for the standards may need to be adjusted based on the initial
absorbance readings to ensure they fall within the linear range of the spectrophotometer,
typically 0.1 - 1.0)

Experimental Protocols

Materials and Reagents
o D&C Red No. 7 (analytical standard)

N,N-Dimethylformamide (DMF), spectrophotometric grade

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Cuvettes (quartz or glass, 1 cm path length)
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e UV-Visible Spectrophotometer

e Analytical balance

Protocol 1: Preparation of Stock and Standard Solutions

e Stock Solution Preparation (100 mg/L):
1. Accurately weigh 10.0 mg of D&C Red No. 7 standard using an analytical balance.
2. Quantitatively transfer the powder to a 100 mL volumetric flask.

3. Add approximately 70 mL of DMF and sonicate or swirl until the dye is completely
dissolved.

4. Bring the solution to volume with DMF and mix thoroughly. This is the 100 mg/L stock
solution.

o Standard Solutions Preparation:

1. Label a series of 10 mL volumetric flasks as "Standard 1" through "Standard 5" and one as
"Blank".

2. Prepare the blank by filling a 10 mL volumetric flask with DMF.

3. Prepare the standard solutions by pipetting the required volume of the 100 mg/L stock
solution into the corresponding volumetric flasks as detailed in Table 2.

4. Dilute each standard to the 10 mL mark with DMF and mix well.

Protocol 2: Determination of Amax

e Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.
o Set the spectrophotometer to scan a wavelength range from 400 nm to 700 nm.

 Fill a cuvette with the blank solution (DMF) and use it to zero the instrument.
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Rinse the cuvette with a small amount of one of the prepared standard solutions (e.g.,
Standard 3, 15 mg/L) and then fill the cuvette with the same standard.

Place the cuvette in the spectrophotometer and acquire the absorption spectrum.

Identify the wavelength at which the maximum absorbance occurs. This wavelength is the
Amax.

Protocol 3: Generation of the Calibration Curve

Set the spectrophotometer to measure absorbance at the determined Amax.
Use the blank solution (DMF) to zero the instrument at this wavelength.

Measure the absorbance of each of the prepared standard solutions (Standards 1-5),
starting from the least concentrated to the most concentrated.

o Rinse the cuvette with a small amount of the next standard before each measurement.
Record the absorbance values for each standard in Table 2.
Plot a graph of absorbance (y-axis) versus concentration (x-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + b) and the
coefficient of determination (R?). The R2 value should be > 0.995 for a good linear fit.

Protocol 4: Determination of Unknown Concentration

Sample Preparation:

1. If the sample is a solid, accurately weigh a known amount and dissolve it in a known
volume of DMF to create a sample stock solution.

2. If the sample is a liquid, a direct measurement may be possible, or a dilution in DMF may
be necessary if the concentration is expected to be high. The absorbance of the final
solution should fall within the range of the calibration curve.

Absorbance Measurement:
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1. Zero the spectrophotometer with the DMF blank at the determined Amax.

2. Measure the absorbance of the prepared unknown sample solution.

e Concentration Calculation:

1. Use the equation of the line from the calibration curve (y = mx + b) to calculate the
concentration of the unknown sample. Substitute the measured absorbance of the
unknown for 'y and solve for 'x' (concentration).

2. If the original sample was diluted, multiply the calculated concentration by the dilution
factor to determine the concentration in the original sample.

Experimental Workflow and Signaling Pathways
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Caption: Experimental workflow for the spectrophotometric determination of D&C Red No. 7.
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Conclusion

The protocol described in this application note provides a straightforward and effective method
for the spectrophotometric determination of D&C Red No. 7 concentration in various samples.
The use of N,N-Dimethylformamide as a solvent successfully overcomes the challenge of the
dye's insolubility in water. By following the outlined procedures for preparing standard solutions,
determining the Amax, and constructing a calibration curve, researchers, scientists, and drug
development professionals can accurately and reliably quantify the amount of D&C Red No. 7
in their products, ensuring quality and regulatory adherence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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